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Quantitative Profiling of Laduviglusib

The table below summarizes the key inhibitory data and selectivity profile of Laduviglusib:

Target IC50 (nM) Ki (nM) Selectivity Notes

GSK-3a 10 [1] [2] [3] >500-fold selectivity over CDC2, ERK2, and other kinases [1]

[4].

GSK-3B 6.7 [1] [2] 9.8 [1] 350-fold selectivity over cyclin-dependent kinases (CDKSs) [5]
[3] [3] [6].

cdc2 8800 [3] - Used as a reference for selectivity assessment.

(CDK1)

Experimental Protocols

Here are detailed methodologies for key experiments used to characterize Laduviglusib.

In Vitro Kinase Assay for GSK-3 Inhibition
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This protocol determines the IC50 values of Laduviglusib against purified GSK-3 enzymes [3].

¢ Principle: A biotinylated peptide substrate is phosphorylated by GSK-3 in the presence of [y-32P]-ATP.
The degree of inhibition by Laduviglusib is measured by quantifying the incorporated radioactivity.
e Materials:

[e]

[e]

o

[e]

(o]

Recombinant human GSK-3a (27 nmol/L) or GSK-3 (29 nmol/L)

Biotin-CREB peptide (0.5 pmol/L) as substrate

ATP (1 pmol/L final concentration)

Test compound (Laduviglusib) in DMSO

Assay Buffer: 50 mmol/L Tris-HCI (pH 7.5), 10 mmol/L MgClz, 1 mmol/L EGTA, 1 mmol/L
dithiothreitol, 25 mmol/L B-glycerophosphate, 1 mmol/L NaF, 0.01% BSA

e Procedure:

o

[e]

(o]

Add 300 pL of assay buffer containing the kinase and peptide substrate to a polypropylene 96-
well plate.

Add 3.5 pL of Laduviglusib (in DMSO) or DMSO control to the wells.

Initiate the reaction by adding 50 pL of ATP stock solution.

Incubate at room temperature for the appropriate time.

Transfer triplicate 100-uL aliquots to a capture plate containing 100 uL/well of 50 pmol/L ATP
and 20 mmol/L EDTA to stop the reaction.

Rinse wells five times with PBS to remove unincorporated ATP.

Add 200 pL of scintillation fluid, seal the plate, and count in a scintillation counter.

o Data Analysis: Calculate inhibition percentage using the formula: Inhibition (%) = 100 x [(Inhibited
- No Enzyme Control) / (DMSO Control - No Enzyme Control)].

Cell-Based Viability Assay (MTT)

This protocol assesses the effect of Laduviglusib on embryonic stem cell viability [3].

¢ Principle: Metabolically active cells reduce MTT to purple formazan crystals. The amount of
formazan produced is proportional to the number of viable cells.
o Materials:

[e]

o

o

[e]

(o]

Mouse embryonic stem cells (e.g., ES-D3 or J1 mESCS)
Gelatin-coated 96-well plates

Culture medium with/without Leukemia Inhibitory Factor (LIF)
Laduviglusib (e.g., 1-10 pM)

MTT reagent

e Procedure:

o

Seed 2,000 cells per well in gelatin-coated 96-well plates in LIF-containing medium and
incubate overnight.
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o Replace the medium with low-serum medium without LIF, supplemented with Laduviglusib
(e.g., 2.5-10 yM) or vehicle control (DMSO).
o Incubate cells for the desired duration (e.g., 24-72 hours).
o Add MTT reagent to each well and incubate for 2-4 hours at 37°C.
o Solubilize the formed formazan crystals with a solvent (e.g., DMSO or isopropanol).
o Measure the absorbance at 570 nm using a microplate reader.
o Data Analysis: Cell viability is expressed as a percentage of the absorbance in treated wells
compared to the control wells. An IC50 value of 4.9 yM was reported for ES-D3 cells [1] [3].

In Vivo Efficacy Study in Diabetic Model

This protocol evaluates the glucose-lowering effects of Laduviglusib in a diabetic rat model [1] [3].

¢ Animal Model: Zucker Diabetic Fatty (ZDF) rats.
e Formulation: Laduviglusib monohydrochloride in a suitable vehicle [1].
e Dosage and Administration:
o Asingle oral dose of 16 mg/kg or 48 mglkg [1] [3].
o Control group receives vehicle only.
e Measurement:
o Collect blood samples at regular intervals before and after administration (e.g., up to 4 hours).
o Measure plasma glucose levels.
e Expected Outcome: A rapid reduction in plasma glucose, with a maximum reduction of
approximately 150 mg/dl observed 3-4 hours post-dose [1] [3].

Mechanism of Action and Signaling Pathway

Laduviglusib inhibits GSK-3 by competitively binding to its ATP-binding site [1] [3]. GSK-3 is a
constitutively active kinase that phosphorylates and promotes the degradation of [-catenin, a key
transcriptional co-activator. By inhibiting GSK-3, Laduviglusib stabilizes [-catenin, allowing its
translocation to the nucleus where it activates the transcription of Wnt-target genes [4] [7]. This pathway is

crucial for stem cell maintenance, self-renewal, and cell fate determination.

The following diagram illustrates the core mechanism and key experimental outcomes of Laduviglusib

action:

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.smolecule.com/products/s548968?utm_src=pdf-body
https://www.targetmol.com/compound/chir-99021_%28ct99021%29_hcl
https://www.invivochem.com/chir99021-trihydrochloride.html
https://www.smolecule.com/products/s548968?utm_src=pdf-body
https://www.targetmol.com/compound/chir-99021_%28ct99021%29_hcl
https://www.invivochem.com/chir99021-trihydrochloride.html
https://www.smolecule.com/products/s548968?utm_src=pdf-body
https://www.targetmol.com/compound/chir-99021_%28ct99021%29_hcl
https://www.targetmol.com/compound/chir-99021_%28ct99021%29_hcl
https://www.invivochem.com/chir99021-trihydrochloride.html
https://www.targetmol.com/compound/chir-99021_%28ct99021%29_hcl
https://www.invivochem.com/chir99021-trihydrochloride.html
https://www.smolecule.com/products/s548968?utm_src=pdf-body
https://www.targetmol.com/compound/chir-99021_%28ct99021%29_hcl
https://www.invivochem.com/chir99021-trihydrochloride.html
https://www.smolecule.com/products/s548968?utm_src=pdf-body
https://www.caltagmedsystems.co.uk/information/wikimole-compounds/
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=refs&ligandId=8014
https://www.smolecule.com/products/s548968?utm_src=pdf-body
https://www.smolecule.com/products/s548968?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

Mechanism of Action & Key Effects

Laduviglusib
(GSK-3 Inhibitor)

GSK-3a/B (Active)

Phosphorylation &
Degradation

B-catenin (Stabilized)

Accumulates &
Translocates

Activation of Wnt/(3-catenin
Signaling Pathway

Key Biological Outcomes

Enhanced Stem Cell
Self-Renewal

Enduction ofAutophagya [R

educed Plasma Glucos
(in vivo)

)

Click to download full resolution via product page

Application Notes for Researchers

© 2026 Smolecule. All rights reserved. 4/6

Tech Support



https://www.smolecule.com/products/s548968?utm_src=pdf-body-img
https://www.smolecule.com/products/s548968?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

e Salt Forms: Laduviglusib is commonly available as a free base, a monohydrochloride salt (CAS
1797989-42-4) [1], and a trihydrochloride salt (CAS 1782235-14-6) [3]. The different salt forms can
influence solubility and should be considered for experimental design.

¢ Solubility and Storage:

o Solubility: Soluble in DMSO (e.g., 16-60 mg/mL) and in water (e.g., 6.4 mg/mL for HCI salt)
with sonication [1] [6].

o Storage: Store the powder at -20°C. Stock solutions in DMSO are typically stable at -80°C for 6
months and -20°C for 1 month [6].

¢ Positive Controls: For GSK-3 inhibition studies, SB-216763 is a well-characterized, potent, and cell-
permeable inhibitor that can serve as a positive control [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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